Cas no 551-55-3 ( )

• Product Name: &nbsp
• CAS No: 551-55-3
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 943444
• PubChem ID: 262673
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• hexyl 2-(1H-indol-3-yl)acetate
• AC1L67ZO
• AG-J-77348
• AR-1J1899
• CTK5C5080
• hexyl 1h-indol-3-ylacetate
• indol-3-yl-acetic acid hexyl ester
• Indol-3-yl-essigsaeure-hexylester
• NCIOpen2_007165
• NSC96570
• indole-3-acetic acid-n-hexylester
• NSC-96570
• AKOS024324483
• DTXSID00294422
• 551-55-3
•  

• Inchi： 1S/C16H21NO2/c1-2-3-4-7-10-19-16(18)11-13-12-17-15-9-6-5-8-14(13)15/h5-6,8-9,12,17H,2-4,7,10-11H2,1H3
• InChI Key： KDMAWFBFPMXBLI-UHFFFAOYSA-N
• SMILES： O(C(CC1=CNC2C=CC=CC1=2)=O)CCCCCC

Computed Properties

• Exact Mass: 259.15733
• Monoisotopic Mass: 259.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09
• LogP: 3.83390